Cas no 1311315-51-1 (4-(4-nitrophenyl)butan-1-amine hydrochloride)
4-(4-nitrophenyl)butan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-nitrophenyl)butan-1-amine hydrochloride
-
- Inchi: 1S/C10H14N2O2.ClH/c11-8-2-1-3-9-4-6-10(7-5-9)12(13)14;/h4-7H,1-3,8,11H2;1H
- InChI Key: ARIUQYXOFYFANT-UHFFFAOYSA-N
- SMILES: C(C1C=CC(N(=O)=O)=CC=1)CCCN.Cl
Computed Properties
- Exact Mass: 230.082
- Monoisotopic Mass: 230.082
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 172
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.8A^2
4-(4-nitrophenyl)butan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N497825-10mg |
4-(4-nitrophenyl)butan-1-amine hydrochloride |
1311315-51-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N497825-50mg |
4-(4-nitrophenyl)butan-1-amine hydrochloride |
1311315-51-1 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | N497825-100mg |
4-(4-nitrophenyl)butan-1-amine hydrochloride |
1311315-51-1 | 100mg |
$ 250.00 | 2022-06-03 | ||
| Enamine | EN300-79586-0.05g |
4-(4-nitrophenyl)butan-1-amine hydrochloride |
1311315-51-1 | 95% | 0.05g |
$135.0 | 2023-02-12 | |
| Enamine | EN300-79586-0.1g |
4-(4-nitrophenyl)butan-1-amine hydrochloride |
1311315-51-1 | 95% | 0.1g |
$202.0 | 2023-02-12 | |
| Enamine | EN300-79586-0.25g |
4-(4-nitrophenyl)butan-1-amine hydrochloride |
1311315-51-1 | 95% | 0.25g |
$288.0 | 2023-02-12 | |
| Enamine | EN300-79586-0.5g |
4-(4-nitrophenyl)butan-1-amine hydrochloride |
1311315-51-1 | 95% | 0.5g |
$480.0 | 2023-02-12 | |
| Enamine | EN300-79586-1.0g |
4-(4-nitrophenyl)butan-1-amine hydrochloride |
1311315-51-1 | 95% | 1.0g |
$614.0 | 2023-02-12 | |
| Enamine | EN300-79586-2.5g |
4-(4-nitrophenyl)butan-1-amine hydrochloride |
1311315-51-1 | 95% | 2.5g |
$1202.0 | 2023-02-12 | |
| Enamine | EN300-79586-5.0g |
4-(4-nitrophenyl)butan-1-amine hydrochloride |
1311315-51-1 | 95% | 5.0g |
$1779.0 | 2023-02-12 |
4-(4-nitrophenyl)butan-1-amine hydrochloride Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on 4-(4-nitrophenyl)butan-1-amine hydrochloride
Introduction to 4-(4-nitrophenyl)butan-1-amine hydrochloride (CAS No. 1311315-51-1)
4-(4-nitrophenyl)butan-1-amine hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. As a derivative of butanamine and nitrophenyl, this compound exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its application in both in vitro and in vivo experimental settings.
The chemical structure of 4-(4-nitrophenyl)butan-1-amine hydrochloride consists of a butyl chain substituted with a 4-nitrophenyl group, which imparts both lipophilicity and electronic characteristics that can influence its interactions with biological targets. This structural motif is particularly relevant in the development of drugs targeting neurological and cardiovascular disorders, where precise modulation of molecular interactions is crucial.
Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic properties of 4-(4-nitrophenyl)butan-1-amine hydrochloride. Molecular docking studies have identified potential binding pockets in enzymes such as monoamine oxidase (MAO) and dopamine receptors, suggesting its utility as a precursor for novel therapeutics. These findings align with ongoing research aimed at developing next-generation treatments for conditions like depression and Parkinson’s disease.
In the realm of drug discovery, the synthesis of 4-(4-nitrophenyl)butan-1-amine hydrochloride has been optimized using modern catalytic methods to improve yield and purity. Transition metal-catalyzed cross-coupling reactions have been particularly effective in constructing the desired carbon-carbon bonds efficiently. Such synthetic strategies are essential for scaling up production while maintaining high chemical integrity, ensuring that researchers worldwide can access this compound for their studies.
The biological activity of 4-(4-nitrophenyl)butan-1-amine hydrochloride has been explored in several preclinical models. Initial studies indicate that it may exhibit properties similar to known anorectics and neuroprotective agents. The presence of the nitro group allows for further derivatization, enabling chemists to fine-tune its pharmacological profile. For instance, reduction of the nitro group could yield amines with different pharmacological outcomes, opening up multiple avenues for therapeutic development.
One particularly intriguing aspect of 4-(4-nitrophenyl)butan-1-amine hydrochloride is its potential role as a scaffold for kinase inhibitors. Kinases are key enzymes involved in cell signaling pathways, and dysregulation of these pathways is implicated in various diseases, including cancer. By modifying the butanamine core or the nitrophenyl moiety, researchers can generate compounds with selective kinase inhibition properties. This approach leverages the compound’s structural flexibility to target specific disease mechanisms effectively.
The solubility profile of 4-(4-nitrophenyl)butan-1-amine hydrochloride makes it an attractive candidate for formulation into novel drug delivery systems. Nanoparticle encapsulation and lipid-based carriers have been investigated to enhance bioavailability and targeted delivery. These formulations are particularly relevant for treating diseases where oral or intravenous administration is challenging, such as certain forms of cancer or neurodegenerative disorders.
Regulatory considerations play a critical role in the development and commercialization of 4-(4-nitrophenyl)butan-1-amine hydrochloride. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards before being used in clinical trials or therapeutic applications. Collaborative efforts between synthetic chemists, medicinal biologists, and regulatory experts are essential to navigate the complex landscape of drug development efficiently.
The future prospects for 4-(4-nitrophenyl)butan-1-amine hydrochloride are promising, given its versatility as a chemical scaffold. Continued research into its derivatives may uncover new therapeutic applications across multiple disease areas. As computational tools become more sophisticated, virtual screening methods will further accelerate the identification of promising lead compounds derived from this scaffold.
1311315-51-1 (4-(4-nitrophenyl)butan-1-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)